Alexamorelin
Alexamorelin
Alexamorelin is a synthetic GH secretagogue.
Brand Name:
Vulcanchem
CAS No.:
196808-85-2
VCID:
VC0517937
InChI:
InChI=1S/C50H63N13O7/c1-28(52)45(65)60-42(23-33-26-54-27-56-33)50(70)63-43(24-36-29(2)57-38-18-10-8-16-35(36)38)47(67)58-30(3)46(66)61-41(22-32-25-55-37-17-9-7-15-34(32)37)49(69)62-40(21-31-13-5-4-6-14-31)48(68)59-39(44(53)64)19-11-12-20-51/h4-10,13-18,25-28,30,39-43,55,57H,11-12,19-24,51-52H2,1-3H3,(H2,53,64)(H,54,56)(H,58,67)(H,59,68)(H,60,65)(H,61,66)(H,62,69)(H,63,70)/t28-,30-,39-,40+,41-,42-,43+/m0/s1
SMILES:
CC1=C(C2=CC=CC=C2N1)CC(C(=O)NC(C)C(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)NC(CC5=CC=CC=C5)C(=O)NC(CCCCN)C(=O)N)NC(=O)C(CC6=CN=CN6)NC(=O)C(C)N
Molecular Formula:
C50H63N13O7
Molecular Weight:
958.1 g/mol
Alexamorelin
CAS No.: 196808-85-2
Inhibitors
VCID: VC0517937
Molecular Formula: C50H63N13O7
Molecular Weight: 958.1 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 196808-85-2 |
---|---|
Product Name | Alexamorelin |
Molecular Formula | C50H63N13O7 |
Molecular Weight | 958.1 g/mol |
IUPAC Name | (2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(2-methyl-1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenylpropanoyl]amino]hexanamide |
Standard InChI | InChI=1S/C50H63N13O7/c1-28(52)45(65)60-42(23-33-26-54-27-56-33)50(70)63-43(24-36-29(2)57-38-18-10-8-16-35(36)38)47(67)58-30(3)46(66)61-41(22-32-25-55-37-17-9-7-15-34(32)37)49(69)62-40(21-31-13-5-4-6-14-31)48(68)59-39(44(53)64)19-11-12-20-51/h4-10,13-18,25-28,30,39-43,55,57H,11-12,19-24,51-52H2,1-3H3,(H2,53,64)(H,54,56)(H,58,67)(H,59,68)(H,60,65)(H,61,66)(H,62,69)(H,63,70)/t28-,30-,39-,40+,41-,42-,43+/m0/s1 |
Standard InChIKey | PVMNKVLENCIGRW-ANFQCQCRSA-N |
Isomeric SMILES | CC1=C(C2=CC=CC=C2N1)C[C@H](C(=O)N[C@@H](C)C(=O)N[C@@H](CC3=CNC4=CC=CC=C43)C(=O)N[C@H](CC5=CC=CC=C5)C(=O)N[C@@H](CCCCN)C(=O)N)NC(=O)[C@H](CC6=CN=CN6)NC(=O)[C@H](C)N |
SMILES | CC1=C(C2=CC=CC=C2N1)CC(C(=O)NC(C)C(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)NC(CC5=CC=CC=C5)C(=O)NC(CCCCN)C(=O)N)NC(=O)C(CC6=CN=CN6)NC(=O)C(C)N |
Canonical SMILES | CC1=C(C2=CC=CC=C2N1)CC(C(=O)NC(C)C(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)NC(CC5=CC=CC=C5)C(=O)NC(CCCCN)C(=O)N)NC(=O)C(CC6=CN=CN6)NC(=O)C(C)N |
Appearance | Solid powder |
Description | Alexamorelin is a synthetic GH secretagogue. |
Purity | >98% (or refer to the Certificate of Analysis) |
Sequence | AHXAWFK |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Ala-His-D-2-methyl-Trp-Ala-Trp-D-Phe-Lys-NH2 alexamorelin |
Reference | 1: Broglio F, Benso A, Gottero C, Muccioli G, Deghenghi R, Ghigo E, Arvat E. Endocrine activities of alexamorelin (Ala-His-d-2-methyl-Trp-Ala-Trp-d-Phe-Lys-NH2), a synthetic GH secretagogue, in humans. Eur J Endocrinol. 2000 Sep;143(3):419-25. PubMed PMID: 11022186. 2: Zvereva I, Semenistaya E, Krotov G, Rodchenkov G. Comparison of various in vitro model systems of the metabolism of synthetic doping peptides: Proteolytic enzymes, human blood serum, liver and kidney microsomes and liver S9 fraction. J Proteomics. 2016 Oct 21;149:85-97. doi: 10.1016/j.jprot.2016.08.016. Epub 2016 Aug 26. PubMed PMID: 27569051. 3: Timms M, Hall N, Levina V, Vine J, Steel R. A high-throughput LC-MS/MS screen for GHRP in equine and human urine, featuring peptide derivatization for improved chromatography. Drug Test Anal. 2014 Oct;6(10):985-95. doi: 10.1002/dta.1624. Epub 2014 Feb 24. PubMed PMID: 24574167. 4: Thomas A, Görgens C, Guddat S, Thieme D, Dellanna F, Schänzer W, Thevis M. Simplifying and expanding the screening for peptides <2 kDa by direct urine injection, liquid chromatography, and ion mobility mass spectrometry. J Sep Sci. 2016 Jan;39(2):333-41. doi: 10.1002/jssc.201501060. Epub 2015 Dec 15. PubMed PMID: 26578461. 5: Thomas A, Delahaut P, Krug O, Schänzer W, Thevis M. Metabolism of growth hormone releasing peptides. Anal Chem. 2012 Dec 4;84(23):10252-9. doi: 10.1021/ac302034w. Epub 2012 Nov 13. PubMed PMID: 23101768. 6: Thomas A, Walpurgis K, Krug O, Schänzer W, Thevis M. Determination of prohibited, small peptides in urine for sports drug testing by means of nano-liquid chromatography/benchtop quadrupole orbitrap tandem-mass spectrometry. J Chromatogr A. 2012 Oct 12;1259:251-7. doi: 10.1016/j.chroma.2012.07.022. Epub 2012 Jul 28. PubMed PMID: 22901302. 7: Thomas A, Höppner S, Geyer H, Schänzer W, Petrou M, Kwiatkowska D, Pokrywka A, Thevis M. Determination of growth hormone releasing peptides (GHRP) and their major metabolites in human urine for doping controls by means of liquid chromatography mass spectrometry. Anal Bioanal Chem. 2011 Aug;401(2):507-16. doi: 10.1007/s00216-011-4702-3. Epub 2011 Feb 6. PubMed PMID: 21298258. |
PubChem Compound | 10011122 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume